Cas no 81303-65-3 (4-(Ethoxycarbonyl)-1-methyl-1H-pyrazole-5-carboxylic acid)

4-(Ethoxycarbonyl)-1-methyl-1H-pyrazole-5-carboxylic acid is a versatile pyrazole-based carboxylic acid derivative with applications in pharmaceutical and agrochemical synthesis. Its structure features both an ethoxycarbonyl group and a carboxylic acid functionality, making it a valuable intermediate for further derivatization. The compound's reactivity allows for selective modifications, enabling the synthesis of heterocyclic compounds with potential biological activity. Its stability under standard conditions ensures ease of handling and storage. This intermediate is particularly useful in the development of active pharmaceutical ingredients (APIs) and specialty chemicals, where precise functional group manipulation is required. High purity and consistent quality make it suitable for research and industrial-scale applications.

4-(Ethoxycarbonyl)-1-methyl-1H-pyrazole-5-carboxylic acid structure

81303-65-3 structure

Product Name:4-(Ethoxycarbonyl)-1-methyl-1H-pyrazole-5-carboxylic acid

CAS No:81303-65-3

MF:C₈H₁₀N₂O₄

MW:198.176002025604

MDL:MFCD09473474

CID:827478

PubChem ID:25247567

Update Time:2025-06-07

4-(Ethoxycarbonyl)-1-methyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 4-(ethoxycarbonyl)-1-methyl-1H-pyrazole-5-carboxylic acid
- 4-ethoxycarbonyl-2-methylpyrazole-3-carboxylic acid
- 1-Methyl-1H-pyrazole-4,5-dicarboxylic acid 4-ethyl ester
- 2-methyl-2H-pyrazole-3,4-dicarboxylic acid 4-ethyl ester
- 4-Ethyl hydrogen 1-methyl-1H-pyrazole-4,5-dicarboxylate
- 4-Ethyl 1-methyl-1H-pyrazole-4,5-dicarboxylate (ACI)
- 81303-65-3
- CHEBI:194775
- SY083095
- SCHEMBL1458454
- STK351803
- INIPCPYOESSJQP-UHFFFAOYSA-N
- EN300-92748
- DTXSID30649466
- AKOS005167641
- CS-0055092
- 4-Ethoxycarbonyl-2-methyl-pyrazole-3-carboxylic acid
- PS-19926
- 4-Ethyl hydrogen 1-methyl-1h-pyrazole-4,5-dicarboxylate , 97%
- Z1198220622
- AT23549
- 1-Methyl-1H-pyrazole-4,5-dicarboxylic acid 4-ethyl ester;4-ethoxycarbonyl-2-methylpyrazole-3-carboxylic acid
- 2-methyl-2H-pyrazole-3,4-dicarboxylic acid-4-ethyl ester
- 4-(ethoxycarbonyl)-2-methylpyrazole-3-carboxylic acid
- 4-(ethoxycarbonyl)-1-methyl-1H-pyrazole-5-carboxylicacid
- MFCD09473474
- 4-(Ethoxycarbonyl)-1-methyl-1H-pyrazole-5-carboxylic acid
- MDL： MFCD09473474
- Inchi： 1S/C8H10N2O4/c1-3-14-8(13)5-4-9-10(2)6(5)7(11)12/h4H,3H2,1-2H3,(H,11,12)
- InChI Key： INIPCPYOESSJQP-UHFFFAOYSA-N
- SMILES： O=C(C1N(C)N=CC=1C(OCC)=O)O

Computed Properties

Exact Mass: 198.06400
Monoisotopic Mass: 198.06405680g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 244
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.3
Topological Polar Surface Area: 81.4Å²

Experimental Properties

Density: 1.36±0.1 g/cm3 (20 ºC 760 Torr),
Solubility: Slightly soluble (4.4 g/l) (25 º C),
PSA: 81.42000
LogP: 0.29500

4-(Ethoxycarbonyl)-1-methyl-1H-pyrazole-5-carboxylic acid Security Information

Hazard Category Code： R22;R36/37/38
Safety Instruction： S22;S26;S36/37/39
Hazardous Material Identification：

4-(Ethoxycarbonyl)-1-methyl-1H-pyrazole-5-carboxylic acid Customs Data

HS CODE：2933199090
Customs Data：

China Customs Code:
2933199090

Overview:

2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-(Ethoxycarbonyl)-1-methyl-1H-pyrazole-5-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A049003124-1g	4-(Ethoxycarbonyl)-1-methyl-1H-pyrazole-5-carboxylic acid	81303-65-3	95%	1g	$314.16	2023-09-01
TRC	E940328-25mg	4-(Ethoxycarbonyl)-1-methyl-1H-pyrazole-5-carboxylic Acid	81303-65-3		25mg	$ 50.00	2022-01-08
TRC	E940328-50mg	4-(Ethoxycarbonyl)-1-methyl-1H-pyrazole-5-carboxylic Acid	81303-65-3		50mg	$ 70.00	2022-01-08
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Chemenu	CM128904-100mg	4-(ethoxycarbonyl)-1-methyl-1H-pyrazole-5-carboxylic acid	81303-65-3	95+%	100mg	$223	2021-08-05
Chemenu	CM128904-250mg	4-(ethoxycarbonyl)-1-methyl-1H-pyrazole-5-carboxylic acid	81303-65-3	95+%	250mg	$297	2021-08-05
Chemenu	CM128904-1g	4-(ethoxycarbonyl)-1-methyl-1H-pyrazole-5-carboxylic acid	81303-65-3	95+%	1g	$743	2021-08-05
abcr	AB500968-100 mg	4-(Ethoxycarbonyl)-1-methyl-1H-pyrazole-5-carboxylic acid	81303-65-3		100MG	€220.50	2022-03-01
abcr	AB500968-250 mg	4-(Ethoxycarbonyl)-1-methyl-1H-pyrazole-5-carboxylic acid	81303-65-3		250MG	€257.30	2022-03-01
abcr	AB500968-1 g	4-(Ethoxycarbonyl)-1-methyl-1H-pyrazole-5-carboxylic acid	81303-65-3		1g	€442.40	2022-03-01

4-(Ethoxycarbonyl)-1-methyl-1H-pyrazole-5-carboxylic acid Suppliers

Amadis Chemical Company Limited

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(CAS:81303-65-3)4-(Ethoxycarbonyl)-1-methyl-1H-pyrazole-5-carboxylic acid

Order Number:A1091213

Stock Status:in Stock

Quantity:5.0g

Purity:99%

Pricing Information Last Updated:Thursday, 29 August 2024 20:03

Price ($):462.0

Email:sales@amadischem.com

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